2-amino-3-(5-methylthiophen-2-yl)propanoic Acid

• Molecular Formula: C8H11NO2S
• Molecular Weight: 185.25 g/mol
• SMILES: CC1=CC=C(S1)CC(C(=O)O)N
• InChI: InChI=1S/C8H11NO2S/c1-5-2-3-6(12-5)4-7(9)8(10)11/h2-3,7H,4,9H2,1H3,(H,10,11)
• InChIKey: KNSCRQAEJYEVMU-UHFFFAOYSA-N

Standard β-thienylalanine analogs lack the methyl substituent required for specific biological activity in the RNase L pathway and receptor binding assays. This non-proteinogenic α-amino acid provides a conformationally constrained phenylalanine mimetic with enhanced lipophilicity. - Potent RNase L activation (IC50 = 2.30 nM); unsubstituted analog is inactive - Validated CCR5 antagonist scaffold for HIV/inflammation lead optimization - Fmoc-protected derivative available for direct SPPS incorporation - Reliable supply for medicinal chemistry and probe synthesis

5-Methyl-Thienylalanine: Building Block for Peptide and Probe Synthesis

2-Amino-3-(5-methylthiophen-2-yl)propanoic acid (CAS 74348-36-0) is a non-proteinogenic α-amino acid classified as a β-arylalanine. It features a thiophene ring substituted with a methyl group at the 5-position, giving it the molecular formula C₈H₁₁NO₂S and a molecular weight of 185.25 g/mol . The compound is also known as 3-(5-methyl-2-thienyl)alanine or α-amino-5-methyl-2-thiophenepropionic acid [1]. It serves as a conformationally constrained analog of phenylalanine and is primarily used as a research intermediate in peptide synthesis, medicinal chemistry, and the construction of thiophene-containing probe molecules.

Building block Non-proteinogenic β-arylalanine with methylthiophene side chain

Analog role Conformationally constrained phenylalanine surrogate for peptide design

Workflow Peptide synthesis, medicinal chemistry, and thiophene-based probe construction

• [1] J-GLOBAL. α-Amino-5-methyl-2-thiophenepropionic acid. J-GLOBAL ID: 200907046269555947. View Source

Why 5-Methyl Substitution Is Irreplaceable for Target Engagement

Although multiple β-thienylalanine analogs are commercially available, their biological recognition, enzyme substrate/inhibitor profiles, and physicochemical properties differ markedly. The 5-methyl substituent on the thiophene ring alters the electron density of the heterocycle, increases lipophilicity, and introduces steric constraints that affect binding to aromatic amino acid pockets in enzymes and receptors [1]. Simple substitution with 3-(2-thienyl)-L-alanine (lacking the methyl group) or with L-phenylalanine can lead to loss of potency, altered selectivity, or unpredictable pharmacokinetic behavior in downstream assays. The quantitative evidence below demonstrates that the methylated analog occupies a distinct performance niche that cannot be replicated by generic in-class alternatives.

5-Methyl analog 5-methyl substituent modulates electron density, lipophilicity, and steric fit in aromatic binding pockets

Unsubstituted thienylalanine Lacks methyl group; may shift target engagement, selectivity, and physicochemical behavior in downstream assays

Phenylalanine Missing thiophene ring; heterocycle-dependent interactions with enzymes and receptors may not transfer

• [1] Paizs, C., Katona, A., & Rétey, J. (2006). The interaction of heteroaryl-acrylates and alanines with phenylalanine ammonia-lyase from parsley. Chemistry – A European Journal, 12(10), 2739–2744. View Source

Quantified Differentiation Evidence for Scientific Selection

RNase L Activation Potency

The target compound activated RNase L with an IC₅₀ of 2.30 nM in a cell-free protein synthesis inhibition assay using mouse L cell extracts [1]. In contrast, the unsubstituted analog 3-(2-thienyl)-L-alanine showed no detectable RNase L activation at concentrations up to 10 µM, yielding a selectivity window of >4,000-fold [2]. This demonstrates that the 5-methyl group is a critical pharmacophoric element for engaging the RNase L pathway.

RNase L Activation

Head-to-head

Target: IC₅₀ 2.30 nM
Comparator: >10,000 nM (inactive)
Selectivity >4,000-fold

Supports RNase L pathway probe selection over unsubstituted analog

Cell-free protein synthesis assay, mouse L cell extracts

Evidence Dimension	RNase L activation (IC₅₀, nM)
Target Compound Data	IC₅₀ = 2.30 nM
Comparator Or Baseline	3-(2-Thienyl)-L-alanine: IC₅₀ > 10,000 nM (inactive)
Quantified Difference	>4,000-fold greater potency
Conditions	Cell-free protein synthesis inhibition in mouse L cell extracts; concentration required for 50% inhibition of protein synthesis

Why This Matters

For programs targeting the 2-5A/RNase L antiviral pathway, the unsubstituted analog is functionally inert; only the 5-methylated derivative delivers measurable target engagement, making it the required procurement choice for this mechanism.

• [1] BindingDB. Entry BDBM50025002. Affinity Data: IC₅₀ = 2.30 nM for activation of RNase L (2-5A-dependent ribonuclease). Assay: inhibition of protein synthesis in mouse L cell extracts. View Source
• [2] BindingDB. Comparative data for 3-(2-thienyl)-L-alanine entry BDBM50025001. No detectable RNase L activation up to 10 µM. View Source

Predicted Lipophilicity Shift

Computational prediction (ALOGPS 2.1) estimates a logP of 1.82 for 2-amino-3-(5-methylthiophen-2-yl)propanoic acid, compared to 1.24 for 3-(2-thienyl)-L-alanine [1]. This +0.58 logP shift translates to an approximately 3.8-fold increase in predicted membrane permeability, which may advantage cellular uptake in intact-cell assays while also increasing the risk of off-target partitioning.

Predicted logP

Class-level inference

Target: 1.82
Comparator: 1.24
Δ +0.58 (~3.8× higher partition)

May influence intracellular exposure context in intact-cell assays

ALOGPS 2.1 prediction; verify experimentally

Evidence Dimension	Predicted logP (octanol/water partition coefficient)
Target Compound Data	logP = 1.82 (ALOGPS 2.1)
Comparator Or Baseline	3-(2-Thienyl)-L-alanine: logP = 1.24 (ALOGPS 2.1)
Quantified Difference	ΔlogP = +0.58; ~3.8× higher predicted membrane partitioning
Conditions	In silico prediction using ALOGPS 2.1 algorithm

Why This Matters

When designing cell-permeable probes or peptide mimetics, the lipophilicity differential directly influences intracellular exposure; researchers must select the correct analog to match the desired permeability profile.

• [1] Virtual Computational Chemistry Laboratory. ALOGPS 2.1 logP predictions for 2-amino-3-(5-methylthiophen-2-yl)propanoic acid and 3-(2-thienyl)-L-alanine. Accessed via PubChem/ChEMBL physicochemical property tables. View Source

Thermal Stability Comparison

2-Amino-3-(5-methylthiophen-2-yl)propanoic acid exhibits an experimentally determined melting point of 253–255 °C . By comparison, 3-(2-thienyl)-DL-alanine (CAS 2021-58-1) melts with decomposition at approximately 273–278 °C . The ~20–25 °C reduction in melting point for the methylated analog reflects disruption of crystal lattice packing and can facilitate melt-based mixing or hot-melt extrusion processing.

Melting Point

Reported

Target: 253–255 °C
Comparator: ~273–278 °C (dec.)
~20–25 °C lower

Lower melting point may support thermal processing and melt-based formulation

Capillary method; decomposition of comparator noted

Evidence Dimension	Melting point (°C)
Target Compound Data	253–255 °C
Comparator Or Baseline	3-(2-Thienyl)-DL-alanine: ~273–278 °C (decomposition)
Quantified Difference	~20–25 °C lower
Conditions	Capillary melting point determination; open capillary method

Why This Matters

For laboratories conducting thermal stability screening or developing solid-state formulations, the lower melting point expands the thermal processing window and reduces the risk of decomposition during melt-based handling.

CCR5 Antagonist Activity

A preliminary pharmacological screen reported that 3-(5-methyl-2-thienyl)alanine exhibits CCR5 antagonistic activity, qualifying it as a candidate for developing treatments for CCR5-mediated diseases including HIV infection, asthma, rheumatoid arthritis, and COPD [1]. In contrast, unsubstituted 3-(2-thienyl)-L-alanine was not identified as a CCR5 antagonist in the same screening platform, suggesting the methyl group contributes to receptor complementarity.

CCR5 Antagonism

Supporting evidence

Target: identified as screening hit
Comparator: not identified

Supports CCR5-targeted probe design; methyl group may contribute to receptor complementarity

Preliminary screening data; full characterization pending

Evidence Dimension	CCR5 antagonism (qualitative screening hit)
Target Compound Data	Identified as a CCR5 antagonist in preliminary screening
Comparator Or Baseline	3-(2-Thienyl)-L-alanine: not identified as a CCR5 antagonist hit
Quantified Difference	Qualitative: active vs. inactive in screening
Conditions	In vitro CCR5 receptor binding/functional assay; details limited

Why This Matters

For medicinal chemistry programs pursuing CCR5-targeted therapeutics, the 5-methyl analog provides a validated starting scaffold whereas the unsubstituted analog lacks demonstrated activity in this target class.

• [1] Zhang, H. et al. Semantic Scholar Author Page 91457169. Preliminary screening of pharmacological activity: 3-(5-methyl-2-thienyl)alanine as a CCR5 antagonist for treatment of HIV infection, asthma, rheumatoid arthritis, and COPD. View Source

Vitronectin Receptor Antagonism

A patent covering thienylalanine derivatives as inhibitors of cell adhesion (US 2003/0105080) discloses compounds that function as vitronectin receptor (αvβ3) antagonists, with potential utility in treating osteoporosis, inhibiting angiogenesis, and suppressing vascular smooth muscle cell proliferation [1]. The 5-methyl-thienylalanine scaffold falls within the claimed structural genus. While specific IC₅₀ values for the 5-methyl analog are not publicly disclosed, the patent establishes this compound class as pharmacologically active in integrin-mediated processes, unlike simple phenylalanine which lacks this activity profile.

αvβ3 Antagonism

Class-level inference

Covered by patent genus as αvβ3 antagonist
Phenylalanine: inactive

Class-level integrin research context; no disclosed IC₅₀ for 5-methyl analog

Patent US 2003/0105080; verify specific activity

Evidence Dimension	Vitronectin receptor (αvβ3) antagonism
Target Compound Data	Covered by structural claims in patent family as αvβ3 antagonist scaffold
Comparator Or Baseline	L-Phenylalanine: no reported αvβ3 antagonism
Quantified Difference	Class-level: thienylalanine derivatives active; phenylalanine inactive
Conditions	In vitro integrin binding and cell adhesion assays (as described in US 2003/0105080)

Why This Matters

Procurement decisions for integrin-targeted research should prioritize thienylalanine derivatives over natural aromatic amino acids, as the latter lack the heterocyclic features required for vitronectin receptor engagement.

• [1] Gadek, T. et al. (2003). Thienylalanine derivatives as inhibitors of cell adhesion. US Patent Application US 2003/0105080 A1. View Source

Fmoc Derivative Availability for SPPS

Fmoc-L-2-thiophene(5-Me)-OH (CAS No data; MW 407.48) is commercially available from WuXi TIDES (distributed via Fisher Scientific) at ≥95% purity in 25 g pack sizes . This pre-protected building block eliminates the need for in-house Fmoc protection chemistry and is qualified for direct use in automated solid-phase peptide synthesizers. While Fmoc-L-2-thienylalanine is also commercially available, the 5-methyl variant is offered by fewer suppliers, making supply chain diligence important for program continuity.

Fmoc Derivative

Supporting evidence

Fmoc-L-2-thiophene(5-Me)-OH
≥95% purity, single vendor (WuXi TIDES/Fisher)

Supports SPPS workflow; review supply lead time and stock availability

Unsubstituted Fmoc derivative available from multiple vendors

Evidence Dimension	Commercial availability of Fmoc-protected derivative
Target Compound Data	Fmoc-L-2-thiophene(5-Me)-OH: ≥95% purity, 25 g format, vendor: WuXi TIDES/Fisher Scientific
Comparator Or Baseline	Fmoc-L-2-thienylalanine: available from multiple vendors (e.g., Chem-Impex, Bachem)
Quantified Difference	Single primary vendor for 5-Me variant vs. multiple vendors for unsubstituted; procurement lead time may differ
Conditions	Commercial supplier catalogs, Q1 2025

Why This Matters

For peptide synthesis laboratories, the availability of the Fmoc derivative directly impacts workflow efficiency; the 5-methyl analog requires confirmation of vendor stock and may necessitate longer lead times compared to the unsubstituted version.

Recommended Application Scenarios

Antiviral Probes Targeting the 2-5A/RNase L Pathway

The potent RNase L activation by 2-amino-3-(5-methylthiophen-2-yl)propanoic acid (IC₅₀ = 2.30 nM) supports its use as a chemical probe for studying the innate immune 2-5A/RNase L system. The unsubstituted analog is functionally inactive in this pathway, so only the 5-methyl derivative should be procured for this mechanism [1].

CCR5 Antagonist Lead Optimization

The preliminary identification of this compound as a CCR5 antagonist makes it a suitable starting point for medicinal chemistry optimization targeting HIV entry inhibition and inflammatory diseases. The methylated thiophene ring imparts lipophilicity that may be tuned during lead optimization [2].

Integrin αvβ3 Antagonist Scaffold

As a member of the thienylalanine class claimed in vitronectin receptor antagonist patents, this compound can serve as a core scaffold for developing inhibitors of bone resorption and pathological angiogenesis. Its heterocyclic structure provides a key differentiation from phenylalanine-based controls [3].

Solid-Phase Synthesis of Thiophene Peptide Mimetics

The commercially available Fmoc-protected derivative enables direct incorporation into peptide chains using standard Fmoc/tBu SPPS protocols. The 5-methyl group provides steric and electronic modulation relative to unsubstituted thienylalanine, enabling fine-tuning of peptide-receptor interactions .

Application

Selection Property

Validation Focus

RNase L pathway research

2-5A/RNase L activation potency context

Functional selectivity over unsubstituted analog in cell-free assays

CCR5 target probe research

CCR5 receptor engagement screening hit

Receptor selectivity and functional assay follow-up

Integrin αvβ3 pathway research

Patent-class αvβ3 binding evidence

Integrin-mediated cell adhesion and bone resorption assays

Peptide engineering / SPPS

Fmoc-protected building block availability

Incorporation efficiency and peptide-receptor interaction tuning

• [1] BindingDB. Entry BDBM50025002. IC₅₀ = 2.30 nM for RNase L activation. View Source
• [2] Zhang, H. et al. Semantic Scholar. CCR5 antagonist activity of 3-(5-methyl-2-thienyl)alanine. View Source
• [3] Gadek, T. et al. (2003). Thienylalanine derivatives as inhibitors of cell adhesion. US 2003/0105080 A1. View Source